Cas no 59661-26-6 (5-amino-1-cyclohexyl-1H-Pyrrole-3-carbonitrile)

5-amino-1-cyclohexyl-1H-Pyrrole-3-carbonitrile structure
59661-26-6 structure
Product Name:5-amino-1-cyclohexyl-1H-Pyrrole-3-carbonitrile
CAS No:59661-26-6
MF:C11H15N3
MW:189.256901979446
CID:1114638
PubChem ID:10679211
Update Time:2025-04-20

5-amino-1-cyclohexyl-1H-Pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1-cyclohexyl-1H-Pyrrole-3-carbonitrile
    • 59661-26-6
    • Inchi: 1S/C11H15N3/c12-7-9-6-11(13)14(8-9)10-4-2-1-3-5-10/h6,8,10H,1-5,13H2
    • InChI Key: RMOGWUVCIGMOAX-UHFFFAOYSA-N
    • SMILES: N1(C=C(C#N)C=C1N)C1CCCCC1

Computed Properties

  • Exact Mass: 189.126597491g/mol
  • Monoisotopic Mass: 189.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 54.7Ų
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